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Compound of Interest

Compound Name: 6-Methylindoline

Cat. No.: B1340719 Get Quote

A Note on Chemical Identity: This technical guide focuses on the compound associated with

CAS number 3420-02-8, which is 6-Methylindole. The initial request specified "6-
Methylindoline" with this CAS number; however, 6-Methylindoline is a distinct chemical entity

(CAS 6951-36-6). This document pertains exclusively to 6-Methylindole.

Introduction
6-Methylindole, also known as 6-Methyl-1H-indole, is an aromatic heterocyclic organic

compound belonging to the indole family.[1] It is characterized by a bicyclic structure composed

of a fused benzene and pyrrole ring, with a methyl group substituted at the sixth position.[1]

This compound serves as a versatile building block and a crucial intermediate in the synthesis

of a wide array of biologically active molecules and complex organic compounds.[1] Its

derivatives have shown significant promise in medicinal chemistry, leading to the development

of novel therapeutic agents.[2][3] 6-Methylindole is also utilized in the agrochemical, material

science, and flavor and fragrance industries.[4]

Chemical and Physical Properties
6-Methylindole is typically a white to off-white or pale yellow solid or liquid, depending on its

purity and the ambient temperature.[1][4][5] It is sparingly soluble in water but soluble in

organic solvents like ethanol and ether.[5]
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Property Value Citations

CAS Number 3420-02-8 [1][2][3]

Molecular Formula C₉H₉N [1][4]

Molecular Weight 131.17 g/mol [2][6]

Appearance

White or Colorless to Yellow to

Orange powder, lump, or clear

liquid

[4]

Melting Point 29-32 °C [4][7]

Boiling Point 112 °C at 5 mmHg (lit.) [2][3]

266 °C (lit.) [2]

285 °C (lit.) [2]

Density 1.059 g/mL at 25 °C (lit.) [2][3]

Refractive Index (n20/D) 1.607 (lit.) [2][3]

Flash Point >110 °C (>230 °F) - closed cup [2][8]

pKa 17.36 ± 0.30 (Predicted) [5]

InChI
1S/C9H9N/c1-7-2-3-8-4-5-10-

9(8)6-7/h2-6,10H,1H3
[1][3]

InChIKey
ONYNOPPOVKYGRS-

UHFFFAOYSA-N
[9]

SMILES Cc1ccc2cc[nH]c2c1 [1][3]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 6-Methylindole.

¹H NMR: Proton NMR data is available for 6-Methylindole, providing information on the

chemical environment of its hydrogen atoms.[9]
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¹³C NMR: The carbon skeleton of the molecule has been characterized using ¹³C NMR

spectroscopy.[10]

Mass Spectrometry (MS): Mass spectral data, including GC-MS, is available, confirming its

molecular weight.[6]

Infrared (IR) Spectroscopy: FTIR spectra have been recorded from the melt, showing the

characteristic vibrational modes of the molecule.[6]

Raman Spectroscopy: Raman spectral data is also available for this compound.[6]

Rotationally Resolved Electronic Spectroscopy: Studies have determined that the lowest

electronically excited state (S1) of 6-Methylindole has Lb-character, based on the orientation

of the transition dipole moment and the values of the permanent dipole moments.[11]

Synthesis and Experimental Protocols
While various industrial methods exist, such as Friedel-Crafts alkylation of indole or transition-

metal-catalyzed coupling reactions, a specific laboratory-scale synthesis has been

documented.[5]

Logical Workflow for Synthesis
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1H-indole-6-carboxylic acid

Esterification

  EtOH, SOCl₂ (cat.)
  Reflux, 3h

ethyl 1H-indole-6-carboxylate

Subsequent Synthesis Steps

  (Further unspecified reduction/
  modification steps)

6-Methylindole

Click to download full resolution via product page

Caption: General workflow for synthesizing 6-Methylindole from a carboxylic acid precursor.

Experimental Protocol: Synthesis of ethyl 1H-indole-6-
carboxylate (Intermediate)
This protocol describes the initial esterification step in a synthetic route towards indole

derivatives, as detailed in a cited publication.[12]

Materials:

1H-indole-6-carboxylic acid (0.5 g, 0.3 mmol)
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Ethanol (EtOH, 15 mL)

Thionyl chloride (SOCl₂, 0.22 mL, 3 mmol)

Ethyl acetate

Saturated sodium bicarbonate (NaHCO₃) solution

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

A solution of 1H-indole-6-carboxylic acid in ethanol is prepared in a suitable reaction flask.

The solution is cooled to 0 °C using an ice bath.

Thionyl chloride is added dropwise to the cooled solution.

The reaction mixture is then heated to reflux and maintained for 3 hours.

After the reaction is complete, the solvent (ethanol) is removed under reduced pressure.

The resulting residue is dissolved in ethyl acetate (50 mL).

The ethyl acetate solution is washed with a saturated NaHCO₃ solution, followed by a water

wash.

The organic layer is dried over anhydrous Na₂SO₄.

The solvent is removed under vacuum to yield the ethyl 1H-indole-6-carboxylate ester.[12]

The resulting ester is used in subsequent steps for the synthesis of the final product.[12]

Analysis: The intermediate product can be confirmed by LC-MS, expecting a peak at m/z:

162.2 [M+H]⁺.[12]

Applications in Research and Drug Development
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6-Methylindole is a key starting material for the synthesis of various classes of therapeutic

agents.[2][3] Its scaffold is integral to molecules targeting a range of diseases.

Core Compound

Synthesized Derivatives & Therapeutic Targets

6-Methylindole
(CAS 3420-02-8)

Pyridyl-ethenyl-indoles Indole-linked Triazoles N-β-D-xylosyl-indoles Arylsulfonylacylindoles Indolylindazoles &
Indolylpyrazolopyridines Arylsulfonylacetylindoles

Tryptophan Dioxygenase
(Anticancer Immunomodulators) Antifungal Agents SGLT2 Inhibitors

(Diabetes) Antifungal Agents Interleukin-2 Inducible
T-cell Kinase (ITK) Inhibitors Anti-HIV-1 Agents

Click to download full resolution via product page

Caption: Applications of 6-Methylindole in the synthesis of various therapeutic agents.

Key Applications:

Anticancer Immunomodulators: It is a reactant for preparing pyridyl-ethenyl-indoles, which

are potential tryptophan dioxygenase inhibitors.[2][3]

Antifungal Agents: Used to synthesize indole-linked triazole derivatives and aminoguanidine

derivatives of arylsulfonylacylindoles.[2][3]

Diabetes Management: Serves as a precursor for N-β-D-xylosyl-indole derivatives, which act

as SGLT2 inhibitors for managing hyperglycemia.[2][3]

Anti-HIV-1 Agents: Employed in the preparation of arylsulfonylacetylindoles.[3]
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Kinase Inhibitors: Used to prepare indolylindazoles and indolylpyrazolopyridines as inhibitors

of Interleukin-2 inducible T-cell kinase (ITK).[3][13]

Agrochemicals: It is explored for developing pesticides and herbicides.[4]

Material Science: Incorporated into polymers and resins to improve their thermal stability and

mechanical properties.[4]

Safety and Handling
Proper handling of 6-Methylindole is essential due to its potential health hazards.
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Safety Aspect Information Citations

GHS Pictogram Exclamation mark (GHS07) [3]

Signal Word Warning [2]

Hazard Statements H315: Causes skin irritation. [2]

H319: Causes serious eye

irritation.
[2]

H335: May cause respiratory

irritation.
[2]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[2]

P264: Wash skin thoroughly

after handling.

P280: Wear protective

gloves/eye protection/face

protection.

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses...

Target Organs Respiratory system [2][3]

Personal Protective Equipment

(PPE)

Dust mask (type N95 US),

eyeshields, gloves.
[2]

Storage Conditions Store refrigerated (0-10°C).

Keep in a dry, well-ventilated

place. Keep container tightly

[14]
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closed. Store under inert gas;

sensitive to light, air, and heat.

Incompatibility Strong oxidizing agents. [15]

WGK (Water Hazard Class) WGK 3 (Germany) [2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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